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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for methyl 3-
chloropropionate, a crucial intermediate in various chemical syntheses. The following
sections detail its physical and chemical properties, toxicological profile, and recommended
safety procedures, supported by experimental methodologies and visual workflows to ensure
safe handling and use in a laboratory setting.

Chemical and Physical Properties

Methyl 3-chloropropionate is a colorless to pale yellow liquid with a characteristic odor.[1] It is
an ester derived from 3-chloropropanoic acid and methanol.[1] The following table summarizes
its key physical and chemical properties.
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Property Value Source(s)
Molecular Formula C4H7CIO2 [2]
Molecular Weight 122.55 g/mol [2]
CAS Number 6001-87-2 [2]
Boiling Point 156 °C [2]
Density 1.2 g/cm3 [2]
Flash Point 40 °C (closed cup) [2]

Soluble in organic solvents like
Solubility ethanol and ether; limited [3]

solubility in water.

Toxicological Information

The toxicological profile of methyl 3-chloropropionate indicates that it is a hazardous
substance requiring careful handling. It is classified as a flammable liquid and causes skin, eye,
and respiratory irritation.[4][5] While specific quantitative toxicity data is limited in publicly
available literature, the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a clear hazard profile.

Hazard Classification GHS Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3

vapor
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (respiratory Category 3 o
o irritation
tract irritation)

Source:[4][5]
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Experimental Protocols for Safety Assessment

The following sections outline the methodologies for key toxicological assessments relevant to
methyl 3-chloropropionate. These protocols are based on internationally recognized
guidelines.

Acute Dermal Irritation/Corrosion: OECD Test Guideline
404

This test determines the potential of a substance to cause skin irritation or corrosion.
Methodology:
» Animal Model: A single healthy young adult albino rabbit is used for the initial test.

o Test Site Preparation: Approximately 24 hours before the test, the fur on the dorsal area of
the trunk is clipped.

o Application of Test Substance: A dose of 0.5 mL of liquid methyl 3-chloropropionate is
applied to a small area (approximately 6 cm?2) of the clipped skin. The treated area is covered
with a gauze patch and a semi-occlusive dressing.

o Exposure Duration: The exposure period is 4 hours.

o Observation: After the exposure period, the dressing and any residual test substance are
removed. The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after removal.

e Scoring: The severity of skin reactions is scored according to a standardized grading system.

» Confirmatory Testing: If a corrosive effect is not observed, the response is confirmed in up to
two additional animals.

Acute Eye Irritation/Corrosion: OECD Test Guideline 405

This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:
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Animal Model: A single healthy young adult albino rabbit is used.

Procedure: A single dose of 0.1 mL of methyl 3-chloropropionate is instilled into the
conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular lesions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of eye reactions is graded using a standardized scoring system.

Reversibility: The reversibility of any observed effects is assessed over a period of up to 21
days.

In Vitro Respiratory Irritation Assessment

As there is no specific OECD guideline for in vitro respiratory irritation testing of this chemical, a

representative protocol is described based on current scientific approaches using

reconstructed human airway epithelial models.

Methodology:

Test System: A three-dimensional reconstructed human bronchial/tracheal epithelial model
(e.g., EpiAirway™) is used. This model consists of differentiated, mucociliary epithelial cells
cultured at the air-liquid interface (ALI).

Exposure: The test substance is applied to the apical surface of the tissue model. For volatile
liquids like methyl 3-chloropropionate, a vapor exposure system is typically used to mimic
inhalation.

Dose Range: A range of concentrations of the test substance is applied to different tissue
cultures to determine a dose-response relationship.

Incubation: The tissues are exposed for a defined period (e.g., 1 to 6 hours).

Endpoint Measurement: Following exposure, cell viability is assessed using a quantitative
assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
A decrease in cell viability indicates cytotoxicity and potential for irritation.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The concentration that reduces cell viability by 50% (IC50) is calculated to
determine the irritancy potential of the substance.

Safety and Handling
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling methyl 3-chloropropionate to
determine the appropriate PPE.
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Personal Protective Equipment (PPE)

Eye Protection

(Safety Goggles/Face Shield)

Potential for splashes

Laboratory Environment

Potential for skin contact

Y

(Chemical-resistant Gloves, Lab Coat)

Skin Protection

Potential for inHalation of vapors

\

Respiratory Protection
(Use in a well-ventilated area or with a respirator)
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Safe Handling Workflow for Methyl 3-Chloropropionate

Start:
Obtain Methyl 3-Chloropropionate

Review Safety Data Sheet (SDS)

i

Don Appropriate PPE

Handle in a Fume Hood

Perform Experiment

Spill Occurs

Yes

Follow Spill Response Protocol

Y

Decontaminate Work Area

Dispose of Waste Properly

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. thepsci.eu [thepsci.eu]

e 2. Methyl 3-chloropropionate | 6001-87-2 | GAA00187 [biosynth.com]
» 3. Buy Methyl 3-chloropropionate | 6001-87-2 [smolecule.com]

e 4. biosynth.com [biosynth.com]

e 5. Methyl 3-chloropropionate | C4H7CIO2 | CID 22321 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Methyl 3-
Chloropropionate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1361392?utm_src=pdf-custom-synthesis
https://www.thepsci.eu/wp-content/uploads/2021/07/2021-World-Congress-Respiratory-Tox_Clippinger-et-al.pdf
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.smolecule.com/products/s793627
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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